Cas no 291772-90-2 (Butanediamide, N,N'-bis(3-nitrophenyl)-)

Butanediamide, N,N'-bis(3-nitrophenyl)- structure
291772-90-2 structure
Product Name:Butanediamide, N,N'-bis(3-nitrophenyl)-
CAS No:291772-90-2
MF:C16H14N4O6
MW:358.30556344986
CID:1437205
Update Time:2024-08-15

Butanediamide, N,N'-bis(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanediamide, N,N'-bis(3-nitrophenyl)-
    • Butanediamide, N1,N4-bis(3-nitrophenyl)-
    • Inchi: 1S/C16H14N4O6/c21-15(17-11-3-1-5-13(9-11)19(23)24)7-8-16(22)18-12-4-2-6-14(10-12)20(25)26/h1-6,9-10H,7-8H2,(H,17,21)(H,18,22)
    • InChI Key: WHTVIEPBBWZSNE-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CCC(NC1=CC=CC([N+]([O-])=O)=C1)=O

Computed Properties

  • Exact Mass: 358.09142

Experimental Properties

  • Density: 1.491±0.06 g/cm3(Predicted)
  • Boiling Point: 675.2±50.0 °C(Predicted)
  • PSA: 144.48
  • pka: 13.22±0.70(Predicted)

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